Cas no 175923-03-2 (Tetrakis(ethylmethylamino)titanium)

• Product Name: Tetrakis(ethylmethylamino)titanium
• CAS No: 175923-03-2
• MF: C₁₂H₃₂N₄Ti
• MW: 280.27628326416
• CID: 106287
• PubChem ID: 4439979
• Update Time: 2025-10-28

Tetrakis(ethylmethylamino)titanium Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N-methyl-, titanium(4+) salt (9CI)
• TETRAKIS(ETHYLMETHYLAMINO)TITANIUM
• tetrakis(ethyl(methyl)amino)titanium
• Tetrakis(ethylmethylamido)titanium(IV), electronic grade, >=99.99%
• 175923-03-2
• CS-0111522
• 99% (99.99%-Ti pound(c)
• ethyl(methyl)azanide;titanium(4+)
• MFCD00799591
• DB-009837
• 308103-54-0
• SCHEMBL135622
• Tetrakis(ethylmethylamino)titanium

• Inchi： 1S/4C3H8N.Ti/c4*1-3-4-2;/h4*3H2,1-2H3;/q4*-1;+4
• InChI Key： LNKYFCABELSPAN-UHFFFAOYSA-N
• SMILES： [Ti+4].[N-](C)CC.[N-](C)CC.[N-](C)CC.[N-](C)CC

Computed Properties

• Exact Mass: 280.211
• Monoisotopic Mass: 280.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 50.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4

Additional information on Tetrakis(ethylmethylamino)titanium

Tetrakis(Ethylmethylamino)Titanium: A Comprehensive Overview

Tetrakis(ethylmethylamino)titanium, also known by its CAS registry number CAS No. 175923-03-2, is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is a titanium complex with ethylmethylamino ligands, making it a versatile material for catalytic processes, electronic applications, and advanced materials synthesis. Recent studies have highlighted its potential in enhancing the efficiency of industrial catalysts and its role in the development of novel electronic devices.

The synthesis of tetrakis(ethylmethylamino)titanium involves a precise chemical process that ensures the stability and functionality of the compound. Researchers have explored various methods to optimize its synthesis, including the use of high-purity precursors and controlled reaction conditions. These advancements have led to higher yields and improved purity levels, making it more accessible for industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques, revealing its unique electronic properties and coordination geometry.

In terms of applications, tetrakis(ethylmethylamino)titanium has shown remarkable potential in catalytic processes, particularly in olefin polymerization and other transition metal-catalyzed reactions. Its ability to act as a highly efficient catalyst has been validated in recent studies, where it demonstrated superior activity compared to traditional catalysts. This has opened new avenues for its use in the production of high-performance polymers and other synthetic materials.

Beyond catalysis, this compound has also found applications in the field of electronics. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on integrating tetrakis(ethylmethylamino)titanium into device architectures to enhance their efficiency and stability. These studies have shown promising results, suggesting that this compound could play a pivotal role in the next generation of electronic devices.

The environmental impact of tetrakis(ethylmethylamino)titanium has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and potential toxicity, with results indicating that it poses minimal risk under standard operating conditions. This makes it a safer alternative to some traditional materials used in industrial processes.

In conclusion, tetrakis(ethylmethylamino)titanium is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future technological innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry and materials science is expected to grow significantly.